Cas no 2171365-33-4 (3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid
• CAS No: 2171365-33-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6266525
• PubChem ID: 165805541
• Update Time: 2025-10-31

3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid
• 3-ethyl-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidine-3-carboxylic acid
• EN300-1503778
• 2171365-33-4

• Inchi： 1S/C26H30N2O5/c1-3-26(24(30)31)13-8-14-28(16-26)23(29)17(2)27-25(32)33-15-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22H,3,8,13-16H2,1-2H3,(H,27,32)(H,30,31)/t17-,26?/m0/s1
• InChI Key： FITZOZPIWBBTID-WFFHQLTOSA-N
• SMILES： OC(C1(CC)CN(C([C@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid

Comprehensive Analysis of 3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid (CAS No. 2171365-33-4)

3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid (CAS No. 2171365-33-4) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine backbone, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique critical for drug discovery and biotechnology applications.

The growing interest in peptide-based therapeutics has heightened demand for high-purity intermediates like 3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid. With the rise of personalized medicine and targeted drug delivery, this compound’s compatibility with Fmoc chemistry positions it as a key player in modern pharmaceutical workflows. Its CAS No. 2171365-33-4 is often referenced in patents and scholarly articles, underscoring its relevance in proteomics and bioconjugation studies.

From a structural perspective, the compound’s chiral center (denoted by the (2S) configuration) ensures stereochemical precision, a critical factor in enantioselective synthesis. The carboxylic acid moiety further enhances its reactivity, enabling facile coupling with amines or other nucleophiles. These attributes align with current trends in green chemistry, where efficient and atom-economical reactions are prioritized. Laboratories focusing on high-throughput screening (HTS) or combinatorial chemistry often seek this compound to streamline their workflows.

In addition to its synthetic utility, 3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid is frequently discussed in the context of peptide stability and solubility optimization. Its piperidine ring contributes to conformational rigidity, which can improve the pharmacokinetic properties of derived peptides. This is particularly relevant for researchers investigating cyclic peptides or peptidomimetics, areas gaining traction due to their potential in treating metabolic disorders and infectious diseases.

The compound’s Fmoc group is another focal point, as it offers orthogonal protection during multi-step syntheses. This feature is essential for constructing complex glycopeptides or labeled peptides, which are pivotal in diagnostic imaging and biomarker development. As the pharmaceutical industry shifts toward biologics, the demand for such precision tools is expected to grow exponentially.

Quality control and storage conditions for CAS No. 2171365-33-4 are also common search queries. The compound typically requires anhydrous environments and low temperatures to preserve its reactivity. Suppliers often highlight its HPLC purity and MS/ NMR characterization data, which are crucial for reproducibility in research. These details resonate with labs adhering to Good Laboratory Practice (GLP) or ISO standards.

In summary, 3-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-3-carboxylic acid (CAS No. 2171365-33-4) bridges the gap between academic research and industrial applications. Its versatility in peptide engineering, coupled with its alignment with cutting-edge trends like AI-driven drug design and sustainable chemistry, ensures its continued prominence in scientific literature and commercial catalogs.